Cas no 7465-89-6 (2-chlorophenyl 4-methoxybenzoate)

• Product Name: 2-chlorophenyl 4-methoxybenzoate
• CAS No: 7465-89-6
• MF: C₁₄H₁₁ClO₃
• MW: 262.688343286514
• CID: 979693
• PubChem ID: 346053
• Update Time: 2025-04-19

2-chlorophenyl 4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• 2-chlorophenyl 4-methoxybenzoate
• (2-chlorophenyl) 4-methoxybenzoate
• benzoic acid, 4-methoxy-, 2-chlorophenyl ester
• p-Anisic acid, O-chlorophenyl ester
• p-Methoxybenzoic acid, 2-chlorophenyl ester
• NSC 404066
• SCHEMBL5706251
• AKOS000493209
• NSC404066
• AB00311229-03
• SR-01000255904-1
• 7465-89-6
• DTXSID70323470
• SR-01000255904
• NCGC00325732-01
• GQOTVEHMQKIPGS-UHFFFAOYSA-N
• 2-Chlorophenyl 4-methoxybenzoate #
• DH35307500
• NSC-404066
• p-Anisic aid, o-chlorophenyl ester
• NIOSH/DH3530750
• STK056235

• Inchi： 1S/C14H11ClO3/c1-17-11-8-6-10(7-9-11)14(16)18-13-5-3-2-4-12(13)15/h2-9H,1H3
• InChI Key： GQOTVEHMQKIPGS-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1OC(C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 262.03973
• Monoisotopic Mass: 262.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53